Cas no 859212-97-8 (Tert-butyl 3-formyl-4-methylbenzoate)

• Product Name: Tert-butyl 3-formyl-4-methylbenzoate
• CAS No: 859212-97-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5464628
• Update Time: 2025-10-28

Tert-butyl 3-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-formyl-4-methylbenzoate
• Z3900087909
• Tert-butyl 3-formyl-4-methylbenzoate

• Inchi： 1S/C13H16O3/c1-9-5-6-10(7-11(9)8-14)12(15)16-13(2,3)4/h5-8H,1-4H3
• InChI Key： IDVUWRPVEJRDME-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 220.109944368 g/mol
• Monoisotopic Mass: 220.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4
• Molecular Weight: 220.26

Additional information on Tert-butyl 3-formyl-4-methylbenzoate

Tert-butyl 3-formyl-4-methylbenzoate (CAS No. 859212-97-8): A Comprehensive Overview

Tert-butyl 3-formyl-4-methylbenzoate (CAS No. 859212-97-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains.

The chemical structure of tert-butyl 3-formyl-4-methylbenzoate consists of a tert-butyl group attached to a benzoate moiety, with a formyl group and a methyl group positioned at specific carbon atoms. This arrangement imparts the compound with distinct chemical properties, making it an attractive candidate for a wide range of applications. The tert-butyl group provides steric protection, while the formyl and methyl groups contribute to its reactivity and functional versatility.

In the realm of organic synthesis, tert-butyl 3-formyl-4-methylbenzoate serves as a valuable intermediate for the preparation of more complex molecules. Its formyl group can undergo various reactions, such as reduction to an alcohol or condensation with nucleophiles, leading to the formation of new functional groups. These transformations are crucial in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted the efficiency and selectivity of these reactions, demonstrating the compound's utility in synthetic pathways.

From a medicinal chemistry perspective, tert-butyl 3-formyl-4-methylbenzoate has shown promise as a lead compound for drug discovery. The formyl group can be modified to introduce bioactive functionalities, such as hydroxamic acids or hydrazones, which are known for their biological activities. For instance, hydroxamic acid derivatives have been explored for their potential as metalloproteinase inhibitors, while hydrazones have been investigated for their anti-inflammatory and anti-cancer properties. These modifications can significantly enhance the therapeutic potential of the compound.

In materials science, tert-butyl 3-formyl-4-methylbenzoate has been utilized in the development of functional materials with unique properties. The formyl group can participate in polymerization reactions, leading to the formation of polymers with tailored characteristics. These polymers can be used in various applications, including coatings, adhesives, and electronic materials. Recent research has focused on optimizing the polymerization conditions to achieve high yields and desired material properties.

The physical and chemical properties of tert-butyl 3-formyl-4-methylbenzoate have been extensively studied. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for use in various reaction media and processing conditions.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize the structure and purity of tert-butyl 3-formyl-4-methylbenzoate. NMR spectroscopy provides detailed information about the molecular structure, including the positions of functional groups and the connectivity of atoms. MS analysis helps determine the molecular weight and confirm the presence of any impurities or by-products.

The synthesis of tert-butyl 3-formyl-4-methylbenzoate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include esterification reactions followed by formylation steps. Recent advancements in catalytic methods have improved the efficiency and sustainability of these processes, reducing environmental impact and increasing economic viability.

In conclusion, tert-butyl 3-formyl-4-methylbenzoate (CAS No. 859212-97-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.